![molecular formula C22H21BrN2O3S B301719 2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide](/img/structure/B301719.png)
2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide
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Overview
Description
2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide, also known as BPA, is a chemical compound that has gained significant attention in the scientific community due to its potential uses in various fields of research. BPA is a potent inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation.
Mechanism of Action
2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide inhibits protein kinases by binding to the ATP-binding site of the kinase. This prevents the kinase from phosphorylating its substrate, leading to the inhibition of downstream signaling pathways. This compound has been found to be a potent inhibitor of several kinases, including EGFR, VEGFR, and PDGFR.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and suppress inflammation. This compound has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of protein kinases, making it a valuable tool for studying signaling pathways in the body. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to work with in some experiments. Additionally, this compound has a relatively short half-life, which can make it challenging to maintain a consistent concentration over time.
Future Directions
There are several future directions for research on 2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of protein kinases. Additionally, this compound has shown promise in the treatment of inflammatory diseases, and further research is needed to explore its potential in this area. Finally, this compound has been found to have neuroprotective effects, and future research could explore its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
In conclusion, this compound, or this compound, is a chemical compound with significant potential in various fields of research. Its ability to inhibit protein kinases has made it a valuable tool for studying signaling pathways in the body and has shown promise in the treatment of cancer and inflammatory diseases. While this compound has some limitations, further research could lead to the development of more potent and selective inhibitors of protein kinases and the exploration of its potential for treating neurodegenerative diseases.
Synthesis Methods
The synthesis of 2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide involves several steps. Initially, 3-bromoaniline is reacted with phenylsulfonyl chloride to form 3-bromo(phenylsulfonyl)aniline. This intermediate is then reacted with 3,4-dimethylaniline and acetic anhydride to form this compound.
Scientific Research Applications
2-[3-bromo(phenylsulfonyl)anilino]-N-(3,4-dimethylphenyl)acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells by targeting protein kinases that are overexpressed in cancer cells. This compound has also been found to be effective in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, this compound has been used in the study of various signaling pathways in the body.
properties
Molecular Formula |
C22H21BrN2O3S |
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Molecular Weight |
473.4 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-3-bromoanilino]-N-(3,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C22H21BrN2O3S/c1-16-11-12-19(13-17(16)2)24-22(26)15-25(20-8-6-7-18(23)14-20)29(27,28)21-9-4-3-5-10-21/h3-14H,15H2,1-2H3,(H,24,26) |
InChI Key |
NXASTCZPUZGGLF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3)C |
Origin of Product |
United States |
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